Cas no 2679949-16-5 (rac-(2R,3S)-2-(4-methyl-4H-1,2,4-triazol-3-yl)-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid)

Technical Introduction: rac-(2R,3S)-2-(4-methyl-4H-1,2,4-triazol-3-yl)-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid is a chiral piperidine derivative featuring a 1,2,4-triazole moiety and a trifluoroacetyl group. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural complexity, which may serve as a versatile intermediate for the synthesis of biologically active molecules. The presence of the trifluoroacetyl group enhances electrophilic reactivity, while the triazole ring contributes to potential hydrogen-bonding interactions. Its stereochemistry (2R,3S) further underscores its utility in enantioselective applications. This compound is suitable for exploratory studies in drug discovery, particularly in targeting enzyme inhibition or receptor modulation.
rac-(2R,3S)-2-(4-methyl-4H-1,2,4-triazol-3-yl)-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid structure
2679949-16-5 structure
Product Name:rac-(2R,3S)-2-(4-methyl-4H-1,2,4-triazol-3-yl)-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid
CAS No:2679949-16-5
MF:C11H13F3N4O3
MW:306.241132497787
CID:5842635
PubChem ID:165938002
Update Time:2025-11-06

rac-(2R,3S)-2-(4-methyl-4H-1,2,4-triazol-3-yl)-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • rac-(2R,3S)-2-(4-methyl-4H-1,2,4-triazol-3-yl)-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid
    • 2679949-16-5
    • EN300-28291464
    • Inchi: 1S/C11H13F3N4O3/c1-17-5-15-16-8(17)7-6(9(19)20)3-2-4-18(7)10(21)11(12,13)14/h5-7H,2-4H2,1H3,(H,19,20)/t6-,7+/m1/s1
    • InChI Key: HQTMVDPPCDXDMH-RQJHMYQMSA-N
    • SMILES: FC(C(N1CCC[C@@H](C(=O)O)[C@H]1C1=NN=CN1C)=O)(F)F

Computed Properties

  • Exact Mass: 306.09397478g/mol
  • Monoisotopic Mass: 306.09397478g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 431
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 88.3Ų

rac-(2R,3S)-2-(4-methyl-4H-1,2,4-triazol-3-yl)-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid Pricemore >>

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Additional information on rac-(2R,3S)-2-(4-methyl-4H-1,2,4-triazol-3-yl)-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid

Comprehensive Overview of rac-(2R,3S)-2-(4-methyl-4H-1,2,4-triazol-3-yl)-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid (CAS No. 2679949-16-5)

rac-(2R,3S)-2-(4-methyl-4H-1,2,4-triazol-3-yl)-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid is a specialized chiral compound with significant potential in pharmaceutical research and drug development. This molecule features a unique combination of a piperidine backbone, a 4-methyl-4H-1,2,4-triazole moiety, and a trifluoroacetyl group, making it an intriguing subject for chemists and researchers. Its CAS No. 2679949-16-5 serves as a critical identifier in chemical databases, ensuring precise tracking in scientific literature and commercial catalogs.

The structural complexity of rac-(2R,3S)-2-(4-methyl-4H-1,2,4-triazol-3-yl)-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid offers multiple functional groups that can interact with biological targets. The presence of the 1,2,4-triazole ring is particularly noteworthy, as this heterocycle is frequently found in bioactive molecules, including antifungal and antiviral agents. Researchers are increasingly exploring its applications in medicinal chemistry, especially in the design of enzyme inhibitors and receptor modulators.

In recent years, the demand for chiral building blocks like rac-(2R,3S)-2-(4-methyl-4H-1,2,4-triazol-3-yl)-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid has surged due to their role in asymmetric synthesis. The compound's stereochemistry—highlighted by the (2R,3S) configuration—makes it valuable for creating enantiomerically pure pharmaceuticals. This aligns with the growing trend in the pharmaceutical industry to develop drugs with higher specificity and fewer side effects.

The trifluoroacetyl group in rac-(2R,3S)-2-(4-methyl-4H-1,2,4-triazol-3-yl)-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid enhances its reactivity and stability, which is crucial for synthetic applications. Fluorinated compounds are gaining attention for their ability to improve metabolic stability and bioavailability in drug candidates. As such, this compound is a subject of interest in fluorine chemistry, a field that has seen exponential growth due to its impact on drug design.

From a commercial perspective, rac-(2R,3S)-2-(4-methyl-4H-1,2,4-triazol-3-yl)-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid is often sought after by fine chemical suppliers and contract research organizations (CROs). Its niche applications in custom synthesis and process optimization make it a valuable intermediate for academic and industrial labs. The compound's CAS No. 2679949-16-5 ensures traceability and compliance with regulatory standards, which is essential for global chemical trade.

Researchers frequently inquire about the synthetic routes for rac-(2R,3S)-2-(4-methyl-4H-1,2,4-triazol-3-yl)-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid, as well as its spectroscopic data (e.g., NMR, HPLC, and MS). These details are critical for quality control and structural verification. Additionally, the compound's solubility, stability under various conditions, and compatibility with common reagents are common topics in scientific forums and chemical databases.

In summary, rac-(2R,3S)-2-(4-methyl-4H-1,2,4-triazol-3-yl)-1-(2,2,2-trifluoroacetyl)piperidine-3-carboxylic acid (CAS No. 2679949-16-5) represents a versatile and high-value compound in modern chemistry. Its unique structural features, combined with its potential in drug discovery and synthetic applications, make it a focal point for ongoing research. As the pharmaceutical and chemical industries continue to evolve, this compound is poised to play a pivotal role in advancing chiral synthesis and fluorinated drug development.

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